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Compound of Interest

Compound Name: H-Gly-Ala-Pro-Leu-OH

Cat. No.: B14271149

Get Quote

Technical Support Center: GAPL Peptide
Formulation & Stability
Executive Summary & Physicochemical Profile[1]
H-Gly-Ala-Pro-Leu-OH (GAPL) is a hydrophobic tetrapeptide often utilized as a protease

substrate (e.g., for collagenase) or a model for hydrophobic collapse. While short, its specific

sequence drives aggregation through a combination of isoelectric precipitation and

hydrophobic association.

The primary cause of aggregation for this peptide is incorrect pH formulation. Because GAPL

lacks ionizable side chains, its net charge is determined solely by the N-terminal amine and C-

terminal carboxyl.
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Property Value / Characteristic Implication for Solubility

Sequence Gly-Ala-Pro-Leu
Hydrophobic C-terminus (Leu)

drives self-association.

Molecular Weight ~370.45 g/mol
Small, but capable of forming

oligomers at high conc.

Isoelectric Point (pI) ~5.95
CRITICAL: Least soluble at pH

5.5 – 6.5.

Hydrophobicity High (Leu, Ala, Pro)
Requires organic co-solvent or

strong charge for stability.

Aggregation Type Amorphous / Hydrogel
Tendency to gel at >5 mM in

neutral buffers.

Diagnostic Workflow (Decision Tree)
Use this flowchart to immediately triage solubility issues in your current experiment.
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START: Peptide is Cloudy
or Precipitating

Step 1: Check Buffer pH

Is pH between 5.0 and 7.0?

Action: Adjust pH away from pI
(Target pH < 4 or > 8)

Yes (Isoelectric Precip)

Step 2: Check Concentration

No

Solution Clear?
Proceed to Assay

Is Conc > 2 mg/mL?

Action: Dissolve in DMSO first,
then dilute

Yes

Action: Brief Sonication
(3 x 5 sec)

No

Click to download full resolution via product page

Figure 1: Diagnostic decision tree for resolving GAPL peptide aggregation events.
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Q1: Why does the solution turn cloudy immediately
upon adding PBS (pH 7.4)?
Diagnosis: You are likely operating too close to the peptide's Isoelectric Point (pI). Mechanism:

The pI of GAPL is approximately 6.0. At pH 7.4, the peptide has a very weak net negative

charge, which is often insufficient to overcome the hydrophobic attraction between the Leucine

and Alanine residues. This leads to "salting out," especially if the PBS ionic strength is high

(150 mM NaCl). Solution:

Dissolve the peptide in sterile water first (which is usually slightly acidic due to dissolved

CO2).

If a buffer is required, use a low-ionic strength buffer at pH 8.5+ (e.g., Tris-Glycine) or pH <

4.5 (e.g., Acetate), depending on your assay tolerance.

Q2: I need to use a neutral buffer (pH 7.2 - 7.4) for my
enzyme assay. How do I keep GAPL soluble?
Diagnosis: Incompatible solubility profile with assay conditions. Solution: You must use the

"Stock & Dilute" method.

Prepare a 100x Stock: Dissolve GAPL in 100% DMSO (Dimethyl Sulfoxide) or DMF

(Dimethylformamide) at a high concentration (e.g., 10-20 mg/mL). The peptide is highly

soluble in these organic solvents.

Dilute into Buffer: Slowly add the stock to your assay buffer while vortexing. Ensure the final

DMSO concentration is < 1% (v/v) to avoid inhibiting your enzyme. Note: The Leucine side

chain is protected in the organic solvent, preventing early aggregation.

Q3: My peptide solution "gelled" after sitting at 4°C
overnight. Can I save it?
Diagnosis: Hydrophobic collapse leading to hydrogel formation. Mechanism: Short hydrophobic

peptides like GAPL can form supramolecular hydrogels over time. This is thermodynamically

favorable at low temperatures where entropic penalties for ordering water molecules are lower.

Solution:
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Sonication: Brief bursts (5 seconds) in a water bath sonicator can disrupt the non-covalent

hydrophobic interactions.

Warming: Gently warm the solution to 30-37°C. Unlike proteins, this short peptide will not

"denature" (it has no tertiary structure to lose). Warming increases molecular motion and

disrupts the gel network.

Q4: I see "ghost peaks" or broadening in my HPLC
analysis. Is this aggregation?
Diagnosis: Yes, likely oligomerization on the column. Solution:

Ensure your HPLC mobile phases contain 0.1% TFA (Trifluoroacetic acid). The acid ensures

the N-terminus is fully protonated (positively charged) and the C-terminus is protonated

(neutral), giving the peptide a net +1 charge. This repulsion prevents aggregation inside the

column.

Validated Protocols
Protocol A: The "Acid/Base Shift" (For Aqueous-Only
Applications)
Use this if organic solvents (DMSO) are strictly prohibited in your assay.

Calculate Amount: Weigh out 1 mg of H-Gly-Ala-Pro-Leu-OH.

Initial Solubilization: Add 500 µL of sterile water.

Observation: If cloudy, the pH is likely near 6.

Charge Induction:

To Acidify: Add 10-20 µL of 1% Acetic Acid. (Target pH ~3-4).

To Basify: Add 10-20 µL of 1% Ammonium Bicarbonate. (Target pH ~8-9).

Verification: Vortex for 30 seconds. The solution should become crystal clear.
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Dilution: Dilute to final volume with your experimental buffer. Do this slowly.

Protocol B: The "Organic Stock" Method
(Recommended Standard)
Use this for maximum stability and storage.

Solvent Choice: Use anhydrous DMSO (molecular biology grade).

Dissolution: Dissolve peptide to 10 mM concentration in DMSO.

Calculation: MW ≈ 370 g/mol . For 1 mg peptide, add ~270 µL DMSO.

Storage: Aliquot this stock into small volumes (e.g., 20 µL) and store at -20°C.

Assay Prep: Thaw an aliquot and dilute 1:100 into your aqueous buffer immediately before

use.

Mechanistic Visualization
Understanding the molecular behavior helps predict future issues.

Aggregated State
(pH ~6.0)

Net Charge = 0

Soluble State
(pH < 4)

Net Charge = +1
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Hydrophobic
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Figure 2: Mechanism of GAPL aggregation vs. solubilization. At pH 6, hydrophobic forces

dominate. At extreme pH, electrostatic repulsion prevents aggregation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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